Cas no 2111481-70-8 ((2R)-2-amino-1-(5-chlorothiophen-2-yl)propan-1-one)

• Product Name: (2R)-2-amino-1-(5-chlorothiophen-2-yl)propan-1-one
• CAS No: 2111481-70-8
• MF: C₇H₈ClNOS
• MW: 189.662519454956
• CID: 6020837
• PubChem ID: 93182283
• Update Time: 2025-05-26

(2R)-2-amino-1-(5-chlorothiophen-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-798496
• (2R)-2-amino-1-(5-chlorothiophen-2-yl)propan-1-one
• 2111481-70-8

• Inchi： 1S/C7H8ClNOS/c1-4(9)7(10)5-2-3-6(8)11-5/h2-4H,9H2,1H3/t4-/m1/s1
• InChI Key： KDPSTTFSFCKVEF-SCSAIBSYSA-N
• SMILES： ClC1=CC=C(C([C@@H](C)N)=O)S1

Computed Properties

• Exact Mass: 189.0015127g/mol
• Monoisotopic Mass: 189.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.3Ų

Additional information on (2R)-2-amino-1-(5-chlorothiophen-2-yl)propan-1-one

Comprehensive Analysis of (2R)-2-amino-1-(5-chlorothiophen-2-yl)propan-1-one (CAS No. 2111481-70-8)

The compound (2R)-2-amino-1-(5-chlorothiophen-2-yl)propan-1-one, with the CAS number 2111481-70-8, is a chiral molecule featuring a thiophene ring substituted with a chlorine atom at the 5-position. This structural motif is of significant interest in medicinal chemistry and material science due to its unique electronic and steric properties. The presence of the amino and carbonyl functional groups enhances its reactivity, making it a versatile intermediate for synthesizing more complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like (2R)-2-amino-1-(5-chlorothiophen-2-yl)propan-1-one has surged, driven by advancements in asymmetric synthesis and catalysis. This compound’s stereochemical purity is critical for applications in pharmaceutical intermediates, where enantioselectivity often dictates biological activity. A common query among chemists is how to optimize the synthesis of such chiral amines while minimizing racemization. Modern techniques, including enzymatic resolution and transition-metal catalysis, have shown promise in addressing this challenge.

The 5-chlorothiophene moiety in this compound is noteworthy for its role in modulating lipophilicity and bioavailability in drug candidates. This structural feature aligns with current trends in fragment-based drug design, where researchers prioritize scaffolds that balance solubility and membrane permeability. Additionally, the thiophene ring’s electron-rich nature makes it a candidate for organic electronics, such as OLED materials and conductive polymers. Users frequently search for "thiophene derivatives in material science," reflecting growing interdisciplinary interest.

From a synthetic perspective, CAS 2111481-70-8 is often discussed in forums on green chemistry and atom economy. Sustainable methods for introducing the amino-propanone group—such as reductive amination or biocatalytic routes—are hot topics. Another frequently asked question is whether this compound can serve as a precursor for heterocyclic compounds like pyridines or imidazoles. The answer lies in its ability to undergo cyclocondensation reactions with bifunctional nucleophiles, a property leveraged in high-throughput screening libraries.

Quality control of (2R)-2-amino-1-(5-chlorothiophen-2-yl)propan-1-one is another area of focus. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential to verify its enantiomeric excess and purity. Laboratories often inquire about "validated methods for chiral analysis," underscoring the need for standardized protocols. Furthermore, the compound’s stability under various storage conditions (e.g., temperature, humidity) is a practical concern for industrial-scale applications.

In summary, 2111481-70-8 represents a compelling case study at the intersection of chiral chemistry, drug discovery, and materials science. Its multifaceted applications—from pharmaceutical intermediates to functional materials—highlight its relevance in contemporary research. As the scientific community continues to explore structure-activity relationships and sustainable synthesis, this compound is poised to remain a topic of enduring interest.